1-ethyl-N-[(1,3,5-trimethylpyrazol-4-yl)methyl]benzimidazol-2-amine

• IUPAC Name: 1-ethyl-N-[(1,3,5-trimethylpyrazol-4-yl)methyl]benzimidazol-2-amine
• InChI: InChI=1S/C16H21N5/c1-5-21-15-9-7-6-8-14(15)18-16(21)17-10-13-11(2)19-20(4)12(13)3/h6-9H,5,10H2,1-4H3,(H,17,18)
• InChI Key: OGOVJWACUXUAHQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N=C1NCC3=C(N(N=C3C)C)C
• Molecular Formula: C16H21N5
• Molecular Weight: 283.37 g/mol

Description

1-ethyl-N-[(1,3,5-trimethylpyrazol-4-yl)methyl]benzimidazol-2-amine, also known as TMB-8, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of intracellular calcium release and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

1-ethyl-N-[(1,3,5-trimethylpyrazol-4-yl)methyl]benzimidazol-2-amine inhibits calcium release by binding to the inositol 1,4,5-trisphosphate (IP3) receptor, which is located on the endoplasmic reticulum membrane. This compound competes with IP3 for binding to the receptor, thereby blocking the release of calcium ions from the endoplasmic reticulum. This compound has also been shown to inhibit mitochondrial calcium uptake.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in various cell types, including cancer cells. This compound has also been shown to inhibit autophagy, which is a cellular process that degrades and recycles cellular components. This compound has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

1-ethyl-N-[(1,3,5-trimethylpyrazol-4-yl)methyl]benzimidazol-2-amine has several advantages for lab experiments. It is a potent and selective inhibitor of intracellular calcium release, making it a valuable tool for studying calcium signaling pathways. This compound is also relatively stable and easy to handle. However, this compound has some limitations. It is not cell-permeable and cannot be used to study calcium release in intact cells. This compound can also be toxic at high concentrations, which can limit its use in some experiments.

Future Directions

There are several future directions for research on 1-ethyl-N-[(1,3,5-trimethylpyrazol-4-yl)methyl]benzimidazol-2-amine. One area of research is to investigate the role of this compound in cancer therapy. This compound has been shown to induce apoptosis in cancer cells, and further research could explore its potential as a cancer treatment. Another area of research is to investigate the effects of this compound on other cellular processes, such as cell migration and invasion. Finally, further research could explore the development of new this compound derivatives with improved properties, such as increased cell permeability and decreased toxicity.
Conclusion:
In conclusion, this compound, or this compound, is a potent inhibitor of intracellular calcium release that has been widely used in scientific research. This compound has a variety of biochemical and physiological effects and has potential applications in cancer therapy and other areas of research. Further research is needed to fully understand the mechanisms of action and potential applications of this compound.

Synthesis Methods

1-ethyl-N-[(1,3,5-trimethylpyrazol-4-yl)methyl]benzimidazol-2-amine can be synthesized by reacting 1-ethylbenzimidazol-2-amine with 1,3,5-trimethylpyrazole-4-carboxaldehyde in the presence of a reducing agent such as sodium borohydride. The reaction yields this compound as a white crystalline solid with a melting point of 172-174°C.

Scientific Research Applications

1-ethyl-N-[(1,3,5-trimethylpyrazol-4-yl)methyl]benzimidazol-2-amine has been extensively used in scientific research as a potent inhibitor of intracellular calcium release. It has been shown to be effective in blocking calcium release from the endoplasmic reticulum and mitochondria. This compound has been used in a variety of research areas such as cell signaling, apoptosis, and autophagy.